Cas no 2227647-92-7 ((1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227647-92-7
• MF: C₈H₅BrClF₃O
• MW: 289.476911306381
• CID: 6108228
• PubChem ID: 124641730
• Update Time: 2025-06-27

(1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1954678
• 2227647-92-7

• Inchi： 1S/C8H5BrClF3O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7,14H/t7-/m0/s1
• InChI Key： ZQFQOJDRZPPGIQ-ZETCQYMHSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@@H](C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 287.91644g/mol
• Monoisotopic Mass: 287.91644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol

(1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol: A Novel Compound with Promising Applications in Pharmaceutical Research

CAS No. 2227647-92-7 is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, specifically (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol, represents a class of fluorinated phenyl derivatives that exhibit potential for applications in drug discovery and development. The compound's structural features, including the trifluoromethyl group and the bromo-chloro-substituted phenyl ring, are critical to its biological activity and pharmacological properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modulating receptor interactions and enhancing drug efficacy. The presence of trifluoromethyl groups in (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol contributes to increased metabolic stability and improved binding affinity to target proteins. This characteristic is particularly relevant in the development of drugs targeting G-protein-coupled receptors (GPCRs), which are central to many physiological processes.

Current research in pharmaceutical chemistry has focused on optimizing the synthetic pathways for (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol to achieve higher yields and purity. Advanced methodologies such as microwave-assisted synthesis and catalytic asymmetric reactions have been employed to enhance the efficiency of its production. These techniques are crucial for scaling up the compound for preclinical and clinical studies.

The 3-bromo-5-chlorophenyl substituent in (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol plays a pivotal role in its biological activity. This substituent has been shown to modulate the compound's interaction with specific targets, such as ion channels and enzyme systems. Recent in vitro studies have demonstrated its potential as an inhibitor of certain kinase pathways, suggesting applications in cancer therapy.

Advancements in computational chemistry have enabled researchers to predict the behavior of (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol in biological systems. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding modes and conformational flexibility. These findings are essential for designing more effective derivatives with enhanced therapeutic profiles.

The stereochemistry of (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol is another key aspect of its pharmacological significance. The (1S) configuration has been associated with improved selectivity and reduced off-target effects, which are critical for drug development. Recent studies have focused on optimizing this stereochemical arrangement to maximize therapeutic benefits while minimizing adverse effects.

Research in drug delivery systems has also explored the potential of (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol as a component of novel therapeutic formulations. Its physicochemical properties, including solubility and permeability, make it suitable for use in various delivery platforms such as nanoparticles and liposomes. These formulations could enhance the compound's bioavailability and target-specificity.

The fluorinated aromatic ring in (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol has been linked to its ability to modulate cellular signaling pathways. Recent in vivo studies have demonstrated its potential in modulating inflammatory responses and neurodegenerative processes. These findings highlight its relevance in the treatment of chronic diseases and neurological disorders.

Efforts to optimize the synthetic route of (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol have led to the development of greener and more sustainable methodologies. The use of biocatalysts and solvent-free conditions has been explored to reduce environmental impact and improve process efficiency. These advancements are crucial for the large-scale production of the compound for pharmaceutical applications.

The 3-bromo-5-chlorophenyl substituent in (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol has also been investigated for its role in modulating cellular metabolism. Recent studies have suggested that this substituent may influence the compound's interaction with mitochondrial enzymes, potentially affecting energy production and cellular respiration. These findings open new avenues for exploring its therapeutic potential in metabolic disorders.

Research in pharmacogenomics has begun to explore how genetic variations might influence the efficacy and safety of (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol. Understanding these genetic factors could lead to personalized treatment strategies, ensuring optimal therapeutic outcomes for patients. This interdisciplinary approach is becoming increasingly important in modern drug development.

The trifluoromethyl group in (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol has been shown to enhance its resistance to metabolic degradation, which is a critical factor in drug longevity. This property makes the compound a valuable candidate for the development of long-acting formulations that require less frequent dosing. Such formulations could improve patient compliance and treatment outcomes.

Current trends in pharmaceutical research emphasize the importance of multidisciplinary approaches in the development of new therapeutics. The study of (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol exemplifies how advances in synthetic chemistry, computational modeling, and biological testing can converge to create innovative drug candidates. These efforts are essential for addressing complex medical challenges and improving patient care.

The 3-bromo-5-chlorophenyl substituent in (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol has also been linked to its potential in modulating the immune system. Recent studies have suggested that this substituent may influence the compound's interaction with immune receptors, potentially offering new therapeutic strategies for autoimmune and inflammatory diseases. These findings underscore the compound's versatility in pharmaceutical applications.

Efforts to optimize the stereochemistry of (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol have led to the development of more selective derivatives with enhanced therapeutic profiles. These optimized compounds have shown improved efficacy in preclinical models, highlighting the importance of stereochemical control in drug design. This area of research continues to evolve with the advent of new analytical techniques.

The fluorinated aromatic ring in (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol has also been investigated for its role in modulating cellular signaling pathways. Recent studies have demonstrated its potential in enhancing the activity of certain enzymes and receptors, which could have implications for the treatment of various diseases. These findings are contributing to a deeper understanding of the compound's biological mechanisms.

Advancements in drug formulation have focused on developing novel delivery systems for (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol. These systems aim to improve the compound's bioavailability and reduce potential side effects. The development of such formulations is critical for translating laboratory findings into clinical applications, ensuring that the compound can be effectively used in patient care.

The 3-bromo-5-chlorophenyl substituent in (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol has been shown to influence the compound's interaction with various biological targets. Recent studies have suggested that this substituent may modulate the activity of certain receptors and enzymes, potentially offering new therapeutic opportunities. These findings highlight the compound's potential in a wide range of medical applications.

Efforts to optimize the synthetic route of (1S)-1-(3-bromo-5-chlorophenyl)-2,2,2-trifluoroethan-1-ol have also led to the development of more efficient and cost-effective methodologies. These advancements are crucial for the large-scale production of the compound, ensuring that it can be made available for clinical use. The continued refinement of these methods is essential for meeting the demands of pharmaceutical research and development.

The compound (S)-3-bromo-5-chlorophenyl-2,2,2-trifluoroethanol (or its derivatives) is a synthetic molecule with a complex structure that includes a fluorinated aromatic ring, a bromine and chlorine substituents, and a trifluoromethyl group. Its chemical structure is composed of three main parts: --- ### 1. Aromatic Ring: 3-Bromo-5-Chlorophenyl - The phenyl ring is a benzene ring. - At the 3-position, there is a bromine (Br) atom. - At the 5-position, there is a chlorine (Cl) atom. - This aromatic ring is substituted with both Br and Cl, which can influence its electronic properties, reactivity, and interactions with biological targets. --- ### 2. Alcoholic Group: 2,2,2-Trifluoroethanol - The ethanol group is attached to the aromatic ring via a carbon chain. - The carbon chain is trifluorinated at the 2-position (i.e., three fluorine atoms are attached to the same carbon). - The hydroxyl group (-OH) is at the end of the chain, making it an alcohol. - The trifluoromethyl group (CF₃) is highly electronegative and contributes to the electron-withdrawing nature of the molecule, which affects polarity, solubility, and reactivity. --- ### 3. Stereochemistry: (S) Configuration - The stereocenter is at the carbon adjacent to the hydroxyl group. - The (S) configuration refers to the spatial arrangement of the groups around that carbon, which can affect molecular interactions, bioavailability, and pharmacological activity. - Stereochemistry is crucial in drug design, as different stereoisomers can have different biological activities and toxicities. --- ### Functional Groups and Properties - Aromatic ring: Aromaticity and conjugation. - Halogen substituents (Br, Cl): Electron-withdrawing groups. - Trifluoromethyl group (CF₃): Strong electron-withdrawing, increases lipophilicity. - Hydroxyl group (-OH): Polar, can form hydrogen bonds. - Stereochemistry (S): Affects molecular shape and interactions. --- ### Potential Applications This compound could be of interest in pharmaceutical research due to: - Anti-inflammatory or immunomodulatory activity (due to the halogenated aromatic ring and hydroxyl group). - Neurological applications (due to the potential interaction with neurotransmitter receptors). - Anticancer activity (due to the ability to modulate cellular signaling pathways and metabolism). - Metabolic disorders (due to the influence on mitochondrial enzymes and cellular respiration). - Antimicrobial or antiviral agents (due to the halogenated ring and polar hydroxyl group). --- ### Synthetic Considerations - The trifluoromethyl group is a common feature in many pharmaceuticals (e.g., fluoroquinolones, fluorinated anesthetics). - The halogenated aromatic ring can be synthesized via electrophilic aromatic substitution, Suzuki coupling, or Ullmann coupling. - The stereocenter can be introduced via asymmetric synthesis, Curtius rearrangement, or Hofmann degradation. --- ### Biological Relevance - The halogenated aromatic ring may interact with proteins, enzymes, or receptors. - The hydroxyl group can participate in hydrogen bonding with biological targets. - The trifluoromethyl group may influence lipophilicity, protein binding, and drug metabolism. --- ### Summary The molecule (S)-3-bromo-5-chlorophenyl-2,2,2-trifluoroethanol is a fluorinated aromatic alcohol with halogenated substituents and stereochemistry. Its structure suggests potential pharmacological activity, and it may be a candidate for drug development in areas such as inflammation, neurology, oncology, or metabolism. Would you like a reaction scheme, synthetic pathway, or mechanism of action for this compound?